Cas no 326815-42-3 (1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea)

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea is a thiourea derivative featuring a pyridine core substituted with chloro and trifluoromethyl groups, as well as an isopropoxyphenyl moiety. This compound exhibits potential as an intermediate or active ingredient in agrochemical and pharmaceutical research due to its structural complexity and functional group diversity. The presence of electron-withdrawing groups (chloro, trifluoromethyl) and the thiourea linkage may enhance its binding affinity in target interactions, while the isopropoxy group contributes to solubility and bioavailability. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in the development of pesticides or enzyme inhibitors. The compound is typically handled under controlled conditions due to its reactive functional groups.
1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea structure
326815-42-3 structure
Product Name:1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea
CAS No:326815-42-3
MF:C17H17ClF3N3OS
MW:403.849591970444
CID:3167900
PubChem ID:84820016
Update Time:2025-10-09

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 326815-42-3
    • 1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-3-[3-(propan-2-yloxy)phenyl]thiourea
    • 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea
    • Inchi: 1S/C17H17ClF3N3OS/c1-10(2)25-13-5-3-4-12(7-13)24-16(26)23-9-15-14(18)6-11(8-22-15)17(19,20)21/h3-8,10H,9H2,1-2H3,(H2,23,24,26)
    • InChI Key: PTTKUIWMYDXCBF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1CNC(NC1=CC=CC(=C1)OC(C)C)=S

Computed Properties

  • Exact Mass: 403.073
  • Monoisotopic Mass: 403.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.3A^2
  • XLogP3: 4.3

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea Security Information

  • Storage Condition:(BD285101)

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea Pricemore >>

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